molecular formula C11H12BrNO B8288310 3-Bromo-6-methoxy-2-(3-methyl-1-butynyl)pyridine CAS No. 909720-22-5

3-Bromo-6-methoxy-2-(3-methyl-1-butynyl)pyridine

Cat. No.: B8288310
CAS No.: 909720-22-5
M. Wt: 254.12 g/mol
InChI Key: VXUODYOVOQUQBT-UHFFFAOYSA-N
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Description

3-Bromo-6-methoxy-2-(3-methyl-1-butynyl)pyridine is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

909720-22-5

Molecular Formula

C11H12BrNO

Molecular Weight

254.12 g/mol

IUPAC Name

3-bromo-6-methoxy-2-(3-methylbut-1-ynyl)pyridine

InChI

InChI=1S/C11H12BrNO/c1-8(2)4-6-10-9(12)5-7-11(13-10)14-3/h5,7-8H,1-3H3

InChI Key

VXUODYOVOQUQBT-UHFFFAOYSA-N

Canonical SMILES

CC(C)C#CC1=C(C=CC(=N1)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, tetrakis-triphenylphosphine palladium (5.15 g), copper iodide (5.95 g), diisopropylamine (15 mL) and 3-methyl-2-butyne (38.1 g) were added to the compound of Example 260 (131 g) in THF (150 mL). The mixture was placed in a sealed vessel and stirred at 70° C. for 21 hours. The resulting salt was removed by filtration and the filtrate was mixed with silica gel for condensation. The silica gel was directly eluted (ether:petroleumether=5:95) and the collected eluate was distilled (93° C., 0.1 mmHg) to afford the title compound as a pale yellow oil (121 g).
[Compound]
Name
tetrakis-triphenylphosphine palladium
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
[Compound]
Name
3-methyl-2-butyne
Quantity
38.1 g
Type
reactant
Reaction Step One
Quantity
131 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
5.95 g
Type
catalyst
Reaction Step One

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